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Compound of Interest

Compound Name: Trisulfo-Cy3-Alkyne

Cat. No.: B15553847

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core features, benefits, and applications of Trisulfo-
Cy3-Alkyne, a water-soluble fluorescent probe designed for precise and efficient biomolecular

labeling. This document provides detailed methodologies for key experiments and summarizes

its quantitative properties to facilitate its integration into sophisticated research workflows.

Core Features and Benefits
Trisulfo-Cy3-Alkyne is a highly versatile tool for researchers, offering a unique combination of

properties that make it ideal for a range of applications in cell biology, molecular biology, and

drug discovery. At its core, it is a bright and photostable cyanine dye functionalized with an

alkyne group.[1][2][3] This alkyne moiety enables the covalent attachment of the dye to azide-

modified biomolecules via a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction,

a cornerstone of "click chemistry".[1][3][4]

The key benefits of Trisulfo-Cy3-Alkyne include:

High Water Solubility: The trisulfonate groups confer excellent water solubility, simplifying

experimental procedures and ensuring compatibility with biological systems.[1][2][3]
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Bright and Photostable Fluorescence: As a Cy3 derivative, it exhibits strong fluorescence

emission and enhanced resistance to photobleaching, enabling sensitive detection and

robust performance in demanding imaging applications.[1][3]

Bioorthogonal Reactivity: The alkyne group's reactivity is highly specific towards azides,

minimizing off-target labeling and ensuring that the probe does not interfere with native

biological processes.[5]

Versatility in Labeling: It can be used to label a wide array of azide-modified biomolecules,

including proteins, nucleic acids, and lipids, both in vitro and in living cells.[6]

Quantitative Data
The photophysical properties of cyanine dyes are crucial for their application in fluorescence-

based assays. The following table summarizes the key quantitative data for a closely related

and structurally similar compound, sulfo-Cy3-Alkyne, which serves as a reliable proxy for the

performance of Trisulfo-Cy3-Alkyne.

Property Value

Excitation Maximum (λex) ~555 nm

Emission Maximum (λem) ~570 nm

Molar Extinction Coefficient (ε) ~150,000 cm⁻¹M⁻¹

Fluorescence Quantum Yield (Φ) ~0.31

Recommended Laser Lines 532 nm, 555 nm, 561 nm

Data sourced from commercially available sulfo-Cy3-Alkyne specifications, which are expected

to be comparable to the trisulfonated version.

Experimental Protocols
General Protocol for Copper-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC) Labeling of Proteins
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This protocol describes the general steps for labeling an azide-modified protein with Trisulfo-
Cy3-Alkyne.

Materials:

Azide-modified protein

Trisulfo-Cy3-Alkyne

Copper(II) sulfate (CuSO₄)

Reducing agent (e.g., sodium ascorbate)

Copper chelator/ligand (e.g., TBTA or THPTA)

Reaction buffer (e.g., phosphate-buffered saline, PBS)

DMSO (for preparing stock solutions)

Procedure:

Prepare Stock Solutions:

Dissolve Trisulfo-Cy3-Alkyne in DMSO to a concentration of 10 mM.

Prepare a 50 mM stock solution of CuSO₄ in water.

Prepare a 100 mM stock solution of sodium ascorbate in water (prepare fresh).

Prepare a 50 mM stock solution of TBTA or THPTA in DMSO/water.

Reaction Setup:

In a microcentrifuge tube, combine the azide-modified protein (typically at a concentration

of 1-10 mg/mL) in the reaction buffer.

Add Trisulfo-Cy3-Alkyne from the stock solution to achieve a final concentration of 100-

500 µM.
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Add the copper chelator to a final concentration of 1 mM.

Add CuSO₄ to a final concentration of 0.5 mM.

Initiate the Reaction:

Add sodium ascorbate to a final concentration of 5 mM to initiate the click reaction.

Gently mix the components and incubate at room temperature for 1-2 hours, protected

from light.

Purification:

Remove the unreacted dye and catalyst components by methods such as gel filtration,

dialysis, or spin chromatography.

Metabolic Labeling and Visualization of Prenylated
Proteins
This protocol outlines the workflow for metabolically incorporating an alkyne-modified

isoprenoid analog into cellular proteins and their subsequent visualization using Trisulfo-Cy3-
Alkyne. This is particularly useful for studying the "prenylome," including small GTPases

involved in signal transduction.[1][7][8]

Materials:

Cell line of interest

Cell culture medium and supplements

Alkyne-modified isoprenoid analog (e.g., a farnesyl or geranylgeranyl pyrophosphate analog

with a terminal alkyne)

Fixative (e.g., 4% paraformaldehyde in PBS)

Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

Click chemistry reagents (as in Protocol 3.1)
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Fluorescence microscope

Procedure:

Metabolic Labeling:

Culture cells to the desired confluency.

Incubate the cells with the alkyne-modified isoprenoid analog in the culture medium for 24-

48 hours. The optimal concentration of the analog should be determined empirically.[1]

Cell Fixation and Permeabilization:

Wash the cells with PBS.

Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

Wash the cells with PBS.

Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

Click Reaction:

Prepare the click reaction cocktail containing Trisulfo-Cy3-Alkyne, CuSO₄, a copper

chelator, and a reducing agent in PBS.

Incubate the fixed and permeabilized cells with the click reaction cocktail for 1 hour at

room temperature, protected from light.

Washing and Imaging:

Wash the cells extensively with PBS.

Mount the coverslips on microscope slides with an appropriate mounting medium.

Visualize the fluorescently labeled proteins using a fluorescence microscope with

appropriate filters for Cy3.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6690435/
https://www.benchchem.com/product/b15553847/docs?utm_src=pdf-body#trisulfo-cy3-alkyne-a-technical-guide-for-advanced-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
The following diagrams illustrate key conceptual and experimental workflows related to the use

of Trisulfo-Cy3-Alkyne.
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Click to download full resolution via product page

Caption: Experimental workflow for metabolic labeling and visualization.
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Caption: Visualization of a prenylated signaling protein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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